Cas no 61211-04-9 (2-Furanheptanoic acid, 3-carboxy-)

• Product Name: 2-Furanheptanoic acid, 3-carboxy-
• CAS No: 61211-04-9
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 488230
• PubChem ID: 71398173
• Update Time: 2025-04-19

2-Furanheptanoic acid, 3-carboxy- Chemical and Physical Properties

Names and Identifiers

• 2-Furanheptanoic acid, 3-carboxy-
• 2-(6-carboxyhexyl)furan-3-carboxylic acid
• 61211-04-9
• DTXSID70819621

• Inchi： 1S/C12H16O5/c13-11(14)6-4-2-1-3-5-10-9(12(15)16)7-8-17-10/h7-8H,1-6H2,(H,13,14)(H,15,16)
• InChI Key： GSTPPXIKERSZAN-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=O)O)=C1CCCCCCC(=O)O

Computed Properties

• Exact Mass: 240.09978
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.74